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Introduction

G protein-coupled receptor 41 (GPR41), also known as Free Fatty Acid Receptor 3 (FFAR3), is
a promising therapeutic target involved in metabolic regulation, immune responses, and
gastrointestinal motility.[1] It is activated by short-chain fatty acids (SCFAS) such as acetate,
propionate, and butyrate, which are produced by the gut microbiota.[2][3][4][5] GPR41
activation primarily signals through the Gi/o protein pathway, leading to the inhibition of
adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP) levels.[1][6][7]
Additionally, GPR41 activation can modulate the mitogen-activated protein kinase (MAPK)
cascade, specifically the extracellular signal-regulated kinase 1/2 (ERK1/2) and p38 pathways.

[3]L81e]

This document provides detailed protocols for the in vitro characterization of "GPR41
modulator 1," a compound with reported agonist activity and an EC50 value of 0.679 uM.[10]
[11] The following experimental designs are intended to confirm its modulatory effects on
GPRA41 signaling pathways.

Key Signaling Pathways of GPR41

Activation of GPRA41 by its ligands initiates a cascade of intracellular events. The primary
signaling pathway involves the coupling to Gi/o proteins, which inhibits adenylyl cyclase,
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leading to a reduction in cCAMP levels. A secondary pathway involves the activation of the
MAPK/ERK signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15569890?utm_src=pdf-custom-synthesis
https://www.promega.jp/resources/protocols/technical-bulletins/101/camp-glo-assay-protocol/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033597/
https://scispace.com/pdf/expression-of-short-chain-fatty-acid-receptor-gpr41-in-the-3i7qqw6ejh.pdf
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://utswmed-ir.tdl.org/server/api/core/bitstreams/7cedaf3b-810c-4f28-ac87-1450c6720be4/content
https://www.researchgate.net/figure/Signaling-pathways-of-GPR41-and-GPR43-activated-by-SCFAs-The-signaling-pathway_fig3_348228010
https://www.researchgate.net/publication/236691122_Short-Chain_Fatty_Acids_Activate_GPR41_and_GPR43_on_Intestinal_Epithelial_Cells_to_Promote_Inflammatory_Responses_in_Mice
https://www.medchemexpress.cn/gpr41-modulator-1.html
https://www.invivochem.cn/product/V86603
https://www.benchchem.com/product/b15569890#experimental-design-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890#experimental-design-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890#experimental-design-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890#experimental-design-for-gpr41-modulator-1-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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